Cas no 1052077-31-2 (2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride)

• Product Name: 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride
• CAS No: 1052077-31-2
• MF: C₁₃H₂₀Cl₂N₂O
• MW: 291.216701507568
• MDL: MFCD07692332
• CID: 5166449
• PubChem ID: 16271286
• Update Time: 2025-06-07

2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-(ethyl(m-tolyl)amino)ethyl)acetamide hydrochloride
• 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride

• MDL： MFCD07692332
• Inchi： 1S/C13H19ClN2O.ClH/c1-3-16(8-7-15-13(17)10-14)12-6-4-5-11(2)9-12;/h4-6,9H,3,7-8,10H2,1-2H3,(H,15,17);1H
• InChI Key： PKENWLHMNDKJSP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)(CC)CCNC(=O)CCl.Cl

Additional information on 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride

2-Chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide Hydrochloride: An Overview of CAS No. 1052077-31-2

2-Chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride (CAS No. 1052077-31-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1052077-31-2, is a derivative of acetamide and features a unique structural composition that includes a chloro group, an ethyl-substituted phenylamine, and an acetamide moiety. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride can be represented as follows: C₁₄H₁₉Cl₂N₂O. The compound is characterized by its molecular weight of approximately 308.21 g/mol. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

In recent years, the study of 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride has focused on its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (NaV), which are implicated in various neurological disorders, including epilepsy and chronic pain.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride for NaV channels. The results indicated that the compound exhibits high selectivity for NaV1.7 over other subtypes, which is particularly relevant given the role of NaV1.7 in pain signaling pathways. This selectivity suggests that the compound could be developed into a novel analgesic agent with fewer off-target effects compared to existing drugs.

Beyond its potential as an analgesic, 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This anti-inflammatory activity could make it a promising candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride has been another area of active research. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of clinical development, early-stage clinical trials have been initiated to evaluate the safety and efficacy of 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride. Preliminary results from Phase I trials have shown promising outcomes, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in reducing pain and inflammation in patients with chronic conditions.

The future prospects for 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore additional therapeutic applications. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of new treatments for various medical conditions.

In conclusion, CAS No. 1052077-31-2, or 2-chloro-N-{2-ethyl(3-methylphenyl)aminoethyl}acetamide hydrochloride, represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.